Cas no 127-20-8 (Dalapon-sodium)

• Product Name: Dalapon-sodium
• CAS No: 127-20-8
• MF: C₃H₃Cl₂NaO₂
• MW: 164.950490236282
• MDL: MFCD00064199
• CID: 81992
• Update Time: 2025-06-14

Dalapon-sodium Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloropropionic acid sodium salt
• Sodium 2,2-Dichloropropionate
• DalaponSodium
• sodium,2,2-dichloropropanoate
• dowpon
• dowpons
• omnidel
• radapon
• tafapon
• basfapon
• gramevin
• hicodcpas
• propinate
• dalapon-Na
• Dalapon-sodium
• Dalapon sodium
• Antigramigna
• Dikopan
• Omnidel Spezial
• Sodium Dalapon
• Dowpon S
• Dalapon sodium salt
• Hico DCPAS
• SYS 67 Omnidel
• sodium 2,2-dichloropropanoate
• Dalapon-sodium [BSI]
• Caswell No. 273A
• 2,2-DPA Na salt
• sodium dichloropropionate
• Sodium alpha,alpha-dichloropropionate
• EPA Pesticide Chemical Code 028902
• Natriumsalz der 2,

• MDL： MFCD00064199
• Inchi： 1S/C3H4Cl2O2.Na/c1-3(4,5)2(6)7;/h1H3,(H,6,7);/q;+1/p-1
• InChI Key： PDEFQWNXOUGDJR-UHFFFAOYSA-M
• SMILES： ClC(C(=O)[O-])(C)Cl.[Na+]

Computed Properties

• Exact Mass: 163.94100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 93.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• PH: 5.5 (100g/l, H2O, 20℃)
• Solubility: 450g/l
• PSA: 40.13000
• LogP: -0.06990

Dalapon-sodium Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H303-H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P405-P501
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Category Code： 20/21/22-34-36/37/38
• Safety Instruction： S26; S27; S28
• RTECS：UF1225000
• Hazardous Material Identification：
• Safety Term：S26-S27-S28-S36/37/39-S36
• Risk Phrases：R20/21/22
• HazardClass：8
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dalapon-sodium

Comprehensive Guide to Dalapon-sodium (CAS No. 127-20-8): Properties, Applications, and Environmental Impact

Dalapon-sodium (CAS No. 127-20-8), also known as sodium 2,2-dichloropropionate, is a selective herbicide widely used in agriculture and turf management. This compound belongs to the chlorinated carboxylic acid family and is recognized for its effectiveness in controlling perennial grasses and broadleaf weeds. With the increasing global demand for sustainable farming practices, Dalapon-sodium has garnered attention for its role in integrated weed management systems.

The chemical formula of Dalapon-sodium is C₃H₃Cl₂NaO₂, and it appears as a white crystalline powder with high water solubility. Its mode of action involves disrupting plant enzyme systems, leading to uncontrolled growth and eventual plant death. Farmers often search for "Dalapon-sodium uses in crops" or "how does Dalapon-sodium work," highlighting its relevance in modern agriculture. The compound is particularly effective against invasive species like quackgrass and Bermuda grass, making it a valuable tool for crop protection.

Environmental concerns have led to increased searches for "Dalapon-sodium biodegradation" and "eco-friendly alternatives to Dalapon-sodium." Studies show that Dalapon-sodium degrades relatively quickly in soil, with a half-life ranging from 7 to 30 days depending on environmental conditions. Microbial activity plays a crucial role in its breakdown, converting it into non-toxic byproducts. However, proper application techniques are essential to minimize runoff and protect aquatic ecosystems, addressing common queries like "Dalapon-sodium water contamination risks."

From a regulatory perspective, Dalapon-sodium is approved for use in many countries but with specific restrictions. Users frequently ask about "Dalapon-sodium application rates" and "safety precautions for handling Dalapon-sodium." The recommended dosage varies between 2-10 kg per hectare, depending on target weeds and crop type. Personal protective equipment (PPE) including gloves and goggles is mandatory during handling, reflecting growing workplace safety awareness in the agricultural sector.

Recent advancements in formulation technology have improved Dalapon-sodium's efficacy and reduced environmental impact. New slow-release formulations and combination products with other herbicides address search trends like "improved Dalapon-sodium formulations" and "herbicide combinations for better weed control." These innovations help reduce the total amount of active ingredient needed while maintaining effectiveness, aligning with sustainable agriculture goals.

Research into Dalapon-sodium's biochemical pathways has revealed interesting potential applications beyond agriculture. Scientists are investigating its derivatives for possible pharmaceutical uses, particularly in enzyme inhibition. This emerging research area responds to queries about "Dalapon-sodium medical applications" and demonstrates how traditional agrochemicals may find new roles in biotechnology.

For those seeking alternatives, natural options like vinegar-based herbicides often appear in searches alongside "Dalapon-sodium vs organic weed control." While these alternatives work for small-scale applications, Dalapon-sodium remains unmatched for large-scale, cost-effective weed management in many commercial farming operations. The ongoing debate between conventional and organic methods keeps Dalapon-sodium relevant in agricultural discussions worldwide.

Storage and handling of Dalapon-sodium require attention to moisture control, as the compound is hygroscopic. Common questions include "best practices for storing Dalapon-sodium" and "Dalapon-sodium shelf life." Properly sealed containers in dry, cool environments can maintain product stability for up to two years. These practical considerations are crucial for maintaining product efficacy and safety throughout its lifecycle.

As agricultural practices evolve, Dalapon-sodium continues to adapt to new challenges. Precision agriculture technologies now enable more targeted applications, reducing waste and environmental impact. This aligns with search trends focusing on "smart farming with Dalapon-sodium" and "GPS-guided herbicide application." The integration of traditional chemistry with modern technology ensures Dalapon-sodium's continued relevance in 21st-century agriculture.

Looking forward, research into Dalapon-sodium's environmental fate and potential new applications will likely intensify. With growing interest in sustainable chemistry, scientists are exploring ways to enhance its biodegradability while maintaining herbicidal potency. These developments respond to global concerns about chemical persistence in ecosystems while meeting the practical needs of modern agriculture, making Dalapon-sodium (CAS No. 127-20-8) a compound of ongoing scientific and agricultural interest.